Cas no 921818-63-5 (N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide)

• Product Name: N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• CAS No: 921818-63-5
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 5811456
• PubChem ID: 18568083
• Update Time: 2025-05-19

N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(2,3-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide
• N-(4-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide
• 921818-63-5
• N-(4-{[(2,3-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• AKOS024628235
• F2202-0717
• N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

• Inchi： 1S/C22H23N3O4S/c1-13-6-5-7-19(14(13)2)24-20(26)10-16-12-30-22(23-16)25-21(27)15-8-17(28-3)11-18(9-15)29-4/h5-9,11-12H,10H2,1-4H3,(H,24,26)(H,23,25,27)
• InChI Key： KYNVZVCEZIMXLO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=CC(C)=C2C)=O)=CS1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 425.14092740g/mol
• Monoisotopic Mass: 425.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

N-(4-{(2,3-Dimethylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)-3,5-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 921818-63-5, known as N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which includes a thiazole ring and a benzamide group, making it a promising candidate for various applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their diverse biological activities. The N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide compound has been found to exhibit remarkable antioxidant properties, which are crucial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Its ability to scavenge free radicals has been validated through advanced spectroscopic techniques and in vitro assays.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed Stille coupling reactions and HWE (Horner-Wadsworth-Emmons) reactions to achieve high yields and purity levels. The use of these methods ensures that the final product maintains its structural integrity and functional groups intact.

One of the most intriguing aspects of this compound is its bioavailability. Studies conducted using animal models have demonstrated that it exhibits excellent absorption rates when administered orally. This characteristic makes it a strong candidate for the development of new pharmaceutical agents targeting chronic diseases such as cancer and inflammatory conditions.

In terms of applications, the N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide compound has shown potential in the field of nanotechnology. Its ability to form self-assembled monolayers on various surfaces has been explored for use in creating advanced sensors and electronic devices. This property is attributed to the presence of the thiazole ring, which contributes to strong intermolecular interactions.

Furthermore, this compound has been investigated for its role in enzyme inhibition. Preliminary results indicate that it can effectively inhibit key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention in metabolic disorders such as diabetes and obesity.

The development of this compound represents a significant advancement in the field of organic synthesis and drug discovery. Its unique combination of structural features and functional properties positions it as a valuable tool for researchers across multiple disciplines.